Cas no 2648937-62-4 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid)

(2R)-2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, which enhances stability during peptide synthesis. The compound contains a hydroxyl-bearing side chain, offering functional versatility for further modifications. Its stereochemistry at the 2-position (R-configuration) ensures precise chiral control in peptide assembly. The Fmoc group facilitates selective deprotection under mild basic conditions, minimizing side reactions. This derivative is particularly useful in solid-phase peptide synthesis (SPPS), where its solubility in common organic solvents improves coupling efficiency. The presence of both carboxyl and hydroxyl groups allows for selective conjugation, making it valuable in the design of complex peptidomimetics and bioactive molecules.
(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid structure
2648937-62-4 structure
Product Name:(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid
CAS No:2648937-62-4
MF:C25H30N2O6
MW:454.515507221222
CID:5976581
PubChem ID:165544317
Update Time:2025-10-21

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid
    • (2R)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-hydroxybutanoic acid
    • 2648937-62-4
    • EN300-1491604
    • Inchi: 1S/C25H30N2O6/c1-2-7-16(23(29)27-22(12-13-28)24(30)31)14-26-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22,28H,2,7,12-15H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t16?,22-/m1/s1
    • InChI Key: YTTYOHUHLPERHZ-VXNXSFHZSA-N
    • SMILES: O(C(NCC(C(N[C@@H](C(=O)O)CCO)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 454.21038668g/mol
  • Monoisotopic Mass: 454.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 125Ų

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid Pricemore >>

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Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid

Introduction to (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic Acid (CAS No. 2648937-62-4)

Compound with the chemical identifier CAS No. 2648937-62-4 and the product name (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups within its framework suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

The core structure of this compound revolves around a chiral center, specifically at the (2R) position, which is critical for its stereospecificity and biological activity. The presence of a fluorenylmethoxycarbonyl group further enhances its pharmacological profile by contributing to metabolic stability and binding affinity. This moiety is particularly noteworthy as it has been extensively studied for its role in enhancing the bioavailability and pharmacokinetic properties of various therapeutic agents.

The amide and hydroxybutanoic acid functionalities in the compound’s structure are integral to its mechanism of action. These groups are known to participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding and receptor-ligand interactions. Such interactions are fundamental to the development of drugs that target specific biological pathways, making this compound a promising candidate for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies have revealed that it exhibits strong binding affinity to several enzymes and receptors, suggesting potential applications in treating a range of diseases. For instance, preliminary studies indicate that it may interfere with key enzymes involved in inflammation and oxidative stress, two critical factors in conditions such as arthritis and neurodegenerative disorders.

The synthesis of this compound presents a significant challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing the intricate amide bonds present in the molecule. Additionally, advances in catalytic methods have allowed for more efficient and selective reactions, reducing the need for harsh conditions and minimizing byproduct formation.

In terms of pharmacological evaluation, this compound has been tested in various cell-based assays to assess its potential therapeutic effects. Initial results suggest that it exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Furthermore, its ability to cross the blood-brain barrier has been explored, indicating potential applications in treating central nervous system disorders.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only enhances metabolic stability but also improves solubility and bioavailability. These properties are particularly important for oral formulations, where poor solubility can limit therapeutic efficacy. The incorporation of this group into drug candidates has led to several successful marketed drugs, reinforcing its importance as a pharmacophore.

Future research directions for this compound include exploring its efficacy in vivo through preclinical studies. Animal models will provide valuable insights into its pharmacokinetic behavior and potential side effects. Additionally, investigating its mechanism of action at a molecular level will be crucial for optimizing its therapeutic potential and developing combination therapies.

The development of novel drug candidates is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid exemplifies how structural innovation can lead to significant advancements in medicine. By leveraging cutting-edge synthetic techniques and computational methods, researchers continue to push the boundaries of what is possible in drug discovery.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-hydroxybutanoic acid represents a promising therapeutic agent with diverse applications in medicine. Its unique structural features and demonstrated biological activity make it a valuable addition to the pharmaceutical arsenal. As research progresses, further insights into its mechanisms of action and clinical efficacy will solidify its role as a key player in future treatments.

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